Cas no 2137720-88-6 (Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine)

• Product Name: Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine
• CAS No: 2137720-88-6
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5799874
• PubChem ID: 165464461
• Update Time: 2025-05-24

Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine Chemical and Physical Properties

Names and Identifiers

• ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine
• EN300-800608
• 2137720-88-6
• Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine

• Inchi： 1S/C13H27NO/c1-3-14-11-9-13(10-12-15-2)7-5-4-6-8-13/h14H,3-12H2,1-2H3
• InChI Key： WWVSSMGMDFMUJF-UHFFFAOYSA-N
• SMILES： O(C)CCC1(CCNCC)CCCCC1

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine

Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine: A Comprehensive Overview

Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine, also known by its CAS number 2137720-88-6, is a versatile organic compound with significant applications in various industries. This compound is a member of the amine family, specifically a secondary amine, and its structure is characterized by a cyclohexane ring substituted with a methoxyethyl group and an ethylamine moiety. The cyclohexane ring provides stability and rigidity to the molecule, while the methoxyethyl group introduces hydrophilic properties, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. This has opened new avenues for its use in pharmaceutical formulations, particularly in the development of targeted drug delivery systems. The amphiphilic nature of this compound has been extensively studied, with findings suggesting that it can form stable micelles and liposomes under certain conditions.

In addition to its pharmaceutical applications, Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine has found significant use in the agricultural sector. It has been employed as a component in pesticides and herbicides due to its ability to enhance the efficacy of active ingredients by improving their solubility and absorption rates. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional chemical additives in agricultural products.

The synthesis of Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The methoxyethyl group is introduced via nucleophilic substitution or alkylation reactions, followed by the attachment of the ethylamine moiety through reductive amination or similar techniques. Recent research has focused on optimizing these synthesis pathways to improve yield and reduce environmental impact. For instance, the use of catalytic hydrogenation and enzymatic methods has been reported to significantly enhance reaction efficiency while minimizing waste production.

From a structural standpoint, Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine exhibits unique electronic properties that make it an attractive candidate for various chemical transformations. Its cyclohexane ring provides steric hindrance, which can be advantageous in certain reaction conditions, while the methoxy group introduces electron-donating effects that influence reactivity. These properties have been exploited in catalytic applications, where this compound serves as a ligand or catalyst support in organic synthesis reactions.

Moreover, Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine has shown promise in materials science applications. Its ability to form self-assembled monolayers (SAMs) on various substrates has been investigated for use in surface modification and nanotechnology. Recent studies have demonstrated that SAMs formed by this compound exhibit excellent stability and biocompatibility, making them suitable for biomedical devices and sensors.

In terms of safety and handling, Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine is generally considered non-toxic under normal handling conditions. However, it is recommended to follow standard laboratory safety protocols when working with this compound to minimize exposure risks. Proper ventilation and personal protective equipment are essential during synthesis and formulation processes.

Looking ahead, the demand for Ethyl({2-[1-(2-methoxyethyl)cyclohexyl]ethyl})amine is expected to grow due to its diverse applications across multiple industries. Ongoing research continues to uncover new potential uses for this compound, particularly in biotechnology and advanced materials development. Its unique combination of structural features makes it an invaluable tool for chemists and engineers seeking innovative solutions in their respective fields.